Cas no 2155091-48-6 (2-Ethyl-2,4,4-trimethylpentanal)

• Product Name: 2-Ethyl-2,4,4-trimethylpentanal
• CAS No: 2155091-48-6
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 5777553
• PubChem ID: 88961202
• Update Time: 2025-10-30

2-Ethyl-2,4,4-trimethylpentanal Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12810134
• 2-ethyl-2,4,4-trimethylpentanal
• 2155091-48-6
• EN300-1621255
• 2-Ethyl-2,4,4-trimethylpentanal

• Inchi： 1S/C10H20O/c1-6-10(5,8-11)7-9(2,3)4/h8H,6-7H2,1-5H3
• InChI Key： ZUOCGWWSTWGYTJ-UHFFFAOYSA-N
• SMILES： O=CC(C)(CC)CC(C)(C)C

Computed Properties

• Exact Mass: 156.151415257g/mol
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Ethyl-2,4,4-trimethylpentanal

2-Ethyl-2,4,4-Trimethylpentanal: A Comprehensive Overview

2-Ethyl-2,4,4-Trimethylpentanal (CAS No. 2155091-48-6) is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, also known as 3,3,5-trimethylhexanal, belongs to the class of aldehydes and is characterized by its unique structural features and diverse applications. Recent advancements in synthetic chemistry and material science have further highlighted its potential in various fields, making it a subject of interest for researchers worldwide.

The molecular structure of 2-Ethyl-2,4,4-Trimethylpentanal is defined by its branched carbon chain and the presence of an aldehyde group. This structure not only influences its physical properties but also plays a crucial role in determining its chemical reactivity. The compound exhibits a melting point of approximately -15°C and a boiling point around 110°C at standard atmospheric pressure. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical processes.

One of the most notable aspects of 2-Ethyl-2,4,4-Trimethylpentanal is its role as an intermediate in the synthesis of complex organic molecules. Recent studies have demonstrated its utility in the preparation of biologically active compounds, including pharmaceutical agents and agrochemicals. For instance, researchers have employed this compound as a key precursor in the synthesis of novel antibiotics and antifungal agents, leveraging its ability to undergo various condensation reactions.

In addition to its role in drug discovery, 2-Ethyl-2,4,4-Trimethylpentanal has found applications in the fragrance and flavor industries. Its distinctive aroma profile makes it an ideal component for creating perfumes and food additives. Recent advancements in aroma chemistry have enabled scientists to fine-tune the sensory properties of this compound, enhancing its appeal in consumer products.

The synthesis of 2-Ethyl-2,4,4-Trimethylpentanal typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the oxidation of a suitable alcohol precursor using oxidizing agents such as potassium permanganate or chromium-based reagents. Researchers have also explored alternative methods, including enzymatic oxidation and catalytic hydrogenation, to improve the efficiency and sustainability of the synthesis process.

From an environmental perspective, the production and handling of 2-Ethyl-2,4,4-Trimethylpentanal must adhere to strict safety protocols to minimize ecological impact. Recent studies have emphasized the importance of green chemistry principles in the synthesis and application of this compound. For example, efforts are being made to develop biodegradable derivatives that can reduce waste generation during industrial processes.

In conclusion, 2-Ethyl-2,4,4-Trimethylpentanal (CAS No. 2155091-48-6) stands out as a valuable compound with wide-ranging applications across multiple industries. Its unique chemical properties and versatile reactivity continue to drive innovation in both academic research and industrial settings. As advancements in synthetic methods and material science progress further, this compound is poised to play an even more significant role in shaping future technologies.